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Compound of Interest

Compound Name: 4-propylstyrene

Cat. No.: B7814383 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight and chemical

formula of 4-propylstyrene.

Core Physicochemical Data
The fundamental quantitative data for 4-propylstyrene is summarized below. This information

is critical for a range of applications, from reaction stoichiometry to analytical characterization.

Parameter Value Reference

Molecular Formula C11H14 [1][2][3][4]

Molecular Weight 146.23 g/mol [1][3][4]

Alternate Molecular Weight 146.2289 g/mol [2]

Experimental Synthesis Workflow
The synthesis of styrenic derivatives often involves established organic chemistry protocols. A

general workflow for the synthesis of a substituted styrene, such as 4-propylstyrene, can be

conceptualized through a multi-step process. This typically involves the formation of an

intermediate which is then converted to the final product.
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Synthesis Workflow

Reactants

Reaction Vessel
(e.g., Round-bottom flask)

Intermediate Formation
(e.g., Grignard Reagent)

Aqueous Work-up
(e.g., Quenching, Extraction)

Purification
(e.g., Column Chromatography)

Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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